Cas no 7286-84-2 (3-Amino-2,5-dichlorobenzoic acid, methyl ester)

• Product Name: 3-Amino-2,5-dichlorobenzoic acid, methyl ester
• CAS No: 7286-84-2
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD00128019
• CID: 47320
• PubChem ID: 23714
• Update Time: 2025-06-08

3-Amino-2,5-dichlorobenzoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2,5-dichlorobenzoate
• Methyl chloramben
• 3-amino-2,5-dichloro-benzoicacimethylester
• ChloraMben Methyl ester
• Chlorambenmethylester Solution
• VEGIBEN 2E
• PR0142CJCU
• 7286-84-2
• 3-Amino-2, methyl ester
• BRN 2097487
• Chloramben-methyl ester
• PYRIDINE-2-CARBONYLAZIDE
• F88109
• NSC190368
• NSC-190368
• methyl 2,5-dichloro-3-aminobenzoate
• EN300-3102229
• AKOS012322559
• Z1079174408
• Amchem 65-81-b
• CHLORAMBEN METHYL ESTER [MI]
• Benzoic acid,5-dichloro-, methyl ester
• Chloramben methyl
• 2,5-Dichloro-3-aminobenzoic acid, methyl ester
• 3-Amino-2,5-dichlorobenzoic acid, methyl ester
• SCHEMBL176841
• Q27286716
• Chloramben-methyl
• UNII-PR0142CJCU
• CHLORAMBEN, METHYL ESTER
• Benzoic acid, 3-amino-2,5-dichloro-, methyl ester
• Chloramben-methyl [ISO]
• EPA Pesticide Chemical Code 029905
• NSC 190368
• Amiben, methyl ester
• NS00073903
• CS-0245736
• Caswell No. 168E
• 3-Amino-2,5-dichlorobenzoic acid methyl ester
• DTXSID1041762

• MDL： MFCD00128019
• Inchi： 1S/C8H7Cl2NO2/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3H,11H2,1H3
• InChI Key： DTSSCQVCVYZGSI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)OC)Cl)N

Computed Properties

• Exact Mass: 218.98500
• Monoisotopic Mass: 218.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.3811 (rough estimate)
• Melting Point: 61.94°C
• Boiling Point: 340.4ºC at 760 mmHg
• Flash Point: 159.7ºC
• Refractive Index: 1.6100 (estimate)
• PSA: 52.32000
• LogP: 2.94340
• Solubility: Not available

Additional information on 3-Amino-2,5-dichlorobenzoic acid, methyl ester

Comprehensive Overview of 3-Amino-2,5-dichlorobenzoic acid, methyl ester (CAS No. 7286-84-2)

3-Amino-2,5-dichlorobenzoic acid, methyl ester (CAS No. 7286-84-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of 3-amino-2,5-dichlorobenzoic acid is recognized for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug development and crop protection formulations.

The compound's molecular structure features a benzoic acid backbone substituted with amino and dichloro functional groups, which are critical for its reactivity. The methyl ester moiety enhances its solubility and stability, facilitating its use in various chemical reactions. Recent studies highlight its role in synthesizing novel heterocyclic compounds, a trending topic in medicinal chemistry as scientists explore new treatments for resistant pathogens and chronic diseases.

In the context of green chemistry, a hot topic in 2024, 3-Amino-2,5-dichlorobenzoic acid, methyl ester is being investigated for eco-friendly synthesis routes. Researchers are optimizing catalytic processes to reduce waste and energy consumption, aligning with global sustainability goals. This aligns with frequent search queries like "sustainable chemical synthesis" and "green intermediates for pharmaceuticals," reflecting growing environmental awareness among professionals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Purity assessment is crucial, as impurities can affect downstream applications—a concern often raised in forums discussing chemical quality control. The compound typically appears as a white to off-white crystalline powder, with storage recommendations emphasizing protection from moisture and light to maintain stability.

From a commercial perspective, demand for CAS 7286-84-2 has risen due to its versatility. Suppliers are addressing FAQs about bulk availability and custom synthesis options, responding to industry needs for scalable solutions. Regulatory compliance remains a key consideration, with proper documentation required for international shipments—a topic frequently searched alongside "chemical export regulations."

Innovative applications are emerging in material science, where this compound serves as a building block for functional polymers. This connects to trending searches about "advanced materials for electronics," as researchers explore conductive organic materials. The amino group's nucleophilic properties enable diverse modifications, making it valuable for designing smart materials with tailored properties.

Safety data for 3-Amino-2,5-dichlorobenzoic acid, methyl ester emphasizes standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as high-risk, its handling procedures are commonly queried by new researchers, reflecting the importance of safety education in chemical workplaces—a persistent theme in professional development discussions.

Future research directions may explore its potential in bioconjugation techniques, a growing field in diagnostic and therapeutic development. The compound's balanced lipophilicity makes it interesting for drug delivery system studies, connecting to popular searches about "targeted therapy carriers." As analytical methods advance, deeper understanding of its structure-activity relationships will likely unlock further applications.

For quality assurance, certified reference materials of CAS 7286-84-2 are available from major chemical suppliers. This addresses common purchaser concerns about batch-to-batch consistency, particularly important for regulatory submissions in pharmaceutical applications. Documentation typically includes comprehensive analytical reports, meeting industry standards for traceability.

In summary, 3-Amino-2,5-dichlorobenzoic acid, methyl ester represents an important tool for modern chemical research, with applications spanning multiple industries. Its relevance continues to grow as scientists address contemporary challenges in healthcare, agriculture, and sustainable technology—making it a compound worthy of attention in both academic and industrial settings.